Cas no 2137832-89-2 (2-(butan-2-yl)-1,3-dioxolan-2-ylmethanesulfonyl fluoride)

• Product Name: 2-(butan-2-yl)-1,3-dioxolan-2-ylmethanesulfonyl fluoride
• CAS No: 2137832-89-2
• MF: C₈H₁₅FO₄S
• MW: 226.265705347061
• CID: 5992899
• PubChem ID: 165489855
• Update Time: 2025-08-05

2-(butan-2-yl)-1,3-dioxolan-2-ylmethanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(butan-2-yl)-1,3-dioxolan-2-ylmethanesulfonyl fluoride
• EN300-1165730
• [2-(butan-2-yl)-1,3-dioxolan-2-yl]methanesulfonyl fluoride
• 2137832-89-2

• Inchi： 1S/C8H15FO4S/c1-3-7(2)8(6-14(9,10)11)12-4-5-13-8/h7H,3-6H2,1-2H3
• InChI Key： YRTIPGBMZSWNOO-UHFFFAOYSA-N
• SMILES： S(CC1(C(C)CC)OCCO1)(=O)(=O)F

Computed Properties

• Exact Mass: 226.06750829g/mol
• Monoisotopic Mass: 226.06750829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 61Ų

Additional information on 2-(butan-2-yl)-1,3-dioxolan-2-ylmethanesulfonyl fluoride

Recent Advances in the Study of 2-(butan-2-yl)-1,3-dioxolan-2-ylmethanesulfonyl Fluoride (CAS: 2137832-89-2)

The compound 2-(butan-2-yl)-1,3-dioxolan-2-ylmethanesulfonyl fluoride (CAS: 2137832-89-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This sulfonyl fluoride derivative is recognized for its potential as a reactive warhead in covalent inhibitor design, particularly in targeting serine hydrolases and other nucleophilic enzymes. Recent studies have explored its utility in activity-based protein profiling (ABPP) and drug discovery, highlighting its unique reactivity and selectivity profiles.

A 2023 study published in the Journal of Medicinal Chemistry investigated the kinetic and structural properties of this compound, demonstrating its efficacy as a covalent modifier of serine proteases. The research team employed X-ray crystallography and mass spectrometry to elucidate the binding mechanism, revealing a stable covalent adduct formation with the catalytic serine residue. These findings underscore the compound's potential as a versatile tool for probing enzyme function and developing targeted therapies.

In parallel, a preprint from BioRxiv (2024) explored the synthetic optimization of 2-(butan-2-yl)-1,3-dioxolan-2-ylmethanesulfonyl fluoride, focusing on improving its stability and reactivity under physiological conditions. The study reported a novel synthetic route that enhances yield and purity while maintaining the compound's bioactivity. This advancement addresses previous challenges related to its shelf-life and handling, paving the way for broader applications in chemical biology research.

Furthermore, a collaborative effort between academic and industrial researchers (2023) highlighted the compound's role in fragment-based drug discovery. By screening a library of sulfonyl fluoride-containing fragments, the team identified several lead compounds with promising inhibitory activity against disease-relevant targets, including inflammatory proteases and oncogenic signaling enzymes. The study emphasized the compound's compatibility with high-throughput screening platforms, making it a valuable asset in early-stage drug development.

Looking ahead, ongoing research aims to expand the therapeutic applications of 2-(butan-2-yl)-1,3-dioxolan-2-ylmethanesulfonyl fluoride. Current clinical investigations are exploring its potential in treating fibrotic diseases and certain cancers, leveraging its ability to selectively modify pathogenic enzymes. As the field advances, this compound is poised to play a pivotal role in the development of next-generation covalent drugs and chemical probes.